molecular formula C14H18ClFN2O2 B4422354 N-(3-chloro-4-fluorophenyl)-2-(2,6-dimethyl-4-morpholinyl)acetamide

N-(3-chloro-4-fluorophenyl)-2-(2,6-dimethyl-4-morpholinyl)acetamide

Cat. No. B4422354
M. Wt: 300.75 g/mol
InChI Key: RUZKNNPQFKRHAI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3-chloro-4-fluorophenyl)-2-(2,6-dimethyl-4-morpholinyl)acetamide, also known as CFM-2, is a synthetic compound that has been studied extensively for its potential application in scientific research. This compound is a selective antagonist of the TRPV1 receptor, which is a member of the transient receptor potential (TRP) family of ion channels. The TRPV1 receptor is involved in the sensation of pain and heat, as well as other physiological processes. CFM-2 has been shown to have a high degree of selectivity for the TRPV1 receptor, and therefore has potential as a tool for studying the role of this receptor in various biological processes.

Mechanism of Action

N-(3-chloro-4-fluorophenyl)-2-(2,6-dimethyl-4-morpholinyl)acetamide acts as a selective antagonist of the TRPV1 receptor, which is involved in the sensation of pain and heat. By blocking this receptor, this compound can prevent the sensation of pain and heat in animal models. The exact mechanism by which this compound blocks the TRPV1 receptor is not fully understood, but it is thought to involve the inhibition of calcium influx into cells.
Biochemical and Physiological Effects:
This compound has been shown to have a high degree of selectivity for the TRPV1 receptor, and therefore has minimal effects on other biological processes. In animal models, this compound has been shown to be effective in blocking the sensation of pain and heat, with minimal side effects. However, the long-term effects of this compound on biological processes are not fully understood, and further research is needed to fully understand its potential effects.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-chloro-4-fluorophenyl)-2-(2,6-dimethyl-4-morpholinyl)acetamide is its high degree of selectivity for the TRPV1 receptor, which allows for precise targeting of this receptor in lab experiments. This compound has also been shown to be effective in blocking the sensation of pain and heat in animal models, which can be useful in studying the role of the TRPV1 receptor in pain sensation. However, this compound has limitations in terms of its stability and solubility, which can make it difficult to use in certain lab experiments.

Future Directions

There are several potential future directions for research involving N-(3-chloro-4-fluorophenyl)-2-(2,6-dimethyl-4-morpholinyl)acetamide. One area of research could focus on the development of more stable and soluble forms of this compound, which would make it easier to use in lab experiments. Another area of research could focus on the potential use of this compound as a pain medication, either alone or in combination with other drugs. Additionally, further research is needed to fully understand the long-term effects of this compound on biological processes, as well as its potential role in inflammation, cancer, and other physiological processes.

Scientific Research Applications

N-(3-chloro-4-fluorophenyl)-2-(2,6-dimethyl-4-morpholinyl)acetamide has been used extensively in scientific research to study the role of the TRPV1 receptor in various biological processes. One area of research has focused on the role of this receptor in pain sensation. This compound has been shown to be effective in blocking the sensation of pain in animal models, suggesting that it may have potential as a pain medication. Other areas of research have focused on the role of the TRPV1 receptor in inflammation, cancer, and other physiological processes.

properties

IUPAC Name

N-(3-chloro-4-fluorophenyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H18ClFN2O2/c1-9-6-18(7-10(2)20-9)8-14(19)17-11-3-4-13(16)12(15)5-11/h3-5,9-10H,6-8H2,1-2H3,(H,17,19)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RUZKNNPQFKRHAI-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CN(CC(O1)C)CC(=O)NC2=CC(=C(C=C2)F)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H18ClFN2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

300.75 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-(3-chloro-4-fluorophenyl)-2-(2,6-dimethyl-4-morpholinyl)acetamide
Reactant of Route 2
Reactant of Route 2
Reactant of Route 2
N-(3-chloro-4-fluorophenyl)-2-(2,6-dimethyl-4-morpholinyl)acetamide
Reactant of Route 3
Reactant of Route 3
N-(3-chloro-4-fluorophenyl)-2-(2,6-dimethyl-4-morpholinyl)acetamide
Reactant of Route 4
Reactant of Route 4
N-(3-chloro-4-fluorophenyl)-2-(2,6-dimethyl-4-morpholinyl)acetamide
Reactant of Route 5
Reactant of Route 5
N-(3-chloro-4-fluorophenyl)-2-(2,6-dimethyl-4-morpholinyl)acetamide
Reactant of Route 6
Reactant of Route 6
N-(3-chloro-4-fluorophenyl)-2-(2,6-dimethyl-4-morpholinyl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.